Cas no 1797023-19-8 (3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide)

• Product Name: 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide
• CAS No: 1797023-19-8
• MF: C₂₁H₁₉BrN₂O₂
• MW: 411.291764497757
• CID: 5369963
• Update Time: 2025-06-26

3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N-[(3-pyridin-2-yloxyphenyl)methyl]propanamide
• 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide

• Inchi： 1S/C21H19BrN2O2/c22-19-9-2-1-7-17(19)11-12-20(25)24-15-16-6-5-8-18(14-16)26-21-10-3-4-13-23-21/h1-10,13-14H,11-12,15H2,(H,24,25)
• InChI Key： SDFCNJUAURTXCG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC2=NC=CC=C2)=C1)(=O)CCC1=CC=CC=C1Br

Additional information on 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide

Introduction to 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide (CAS No. 1797023-19-8)

3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide, identified by its CAS number 1797023-19-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its dual aromatic and aliphatic structural motifs, which are often exploited for their potential biological activity. The presence of a bromine substituent at the 2-position of the phenyl ring and the intricate connectivity between the pyridine and phenyl rings contribute to its unique chemical profile, making it a subject of interest for medicinal chemists.

The molecular structure of 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide consists of several key functional groups that are critical for its interactions with biological targets. The 2-bromophenyl moiety is a well-known pharmacophore that has been extensively studied for its role in modulating various enzymatic and receptor activities. The pyridin-2-yloxy group introduces a polar, hydrogen-bonding capability, which can enhance binding affinity to specific proteins. Additionally, the propanamide moiety provides a hydrophobic anchor that aids in membrane permeability, a crucial factor for drug bioavailability. These structural features collectively contribute to the compound's potential as an intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The structural complexity of 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide makes it a promising candidate for designing PPI modulators. Specifically, the brominated phenyl ring and the pyridine-derived oxygen atom are likely candidates for interacting with hydrophobic or polar pockets on the target protein surface. This has led to several studies exploring its potential as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is associated with various diseases, most notably cancer. The bromophenyl group is particularly relevant here, as it has been shown to enhance binding affinity to ATP-binding sites on kinase domains. Furthermore, the pyridin-2-yloxy moiety can form hydrogen bonds with backbone amides or side chains of amino acids in the kinase active site, further stabilizing the inhibitor-kinase complex. These interactions have been validated through computational modeling and preliminary experimental studies.

Recent advancements in crystallographic techniques have allowed researchers to visualize the binding modes of small molecules with high precision. In one notable study, researchers utilized X-ray crystallography to determine the structure of an enzyme-inhibitor complex where 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide served as an inhibitor. The results revealed that the compound binds tightly to the enzyme's active site through a combination of hydrophobic interactions and hydrogen bonding. This finding not only confirmed the compound's potential as a kinase inhibitor but also provided valuable insights into optimizing its structure for improved potency and selectivity.

The synthesis of 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide presents an interesting challenge due to its multi-step nature and the need for precise regioselectivity. Typically, such compounds are synthesized via cross-coupling reactions between halogenated aromatic precursors and organometallic reagents, followed by functional group transformations to introduce the desired substituents. Recent improvements in catalytic systems have enabled more efficient and scalable syntheses, reducing costs and improving yields. These advancements have made it feasible to produce larger quantities of the compound for both research and commercial purposes.

The pharmacological profile of 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide has been evaluated through in vitro assays targeting various enzymes and receptors. Initial studies have shown promising activity against several kinases, including those involved in cancer signaling pathways such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). Additionally, preliminary data suggest that the compound may exhibit inhibitory effects on other targets relevant to inflammation and neurodegenerative diseases. These findings have prompted further investigation into its therapeutic potential.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to ensure efficacy and safety upon administration. In this context, 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide has been subjected to various physicochemical property assessments, including solubility, permeability, and metabolic stability. Computational tools such as molecular dynamics simulations have been employed to predict how the compound will behave within biological systems. These studies have provided valuable insights into potential modifications that could enhance its bioavailability while minimizing off-target effects.

One particularly intriguing aspect of this compound is its potential role in modulating neuregulins, which are proteins involved in neural development and function. Neuregulins have been implicated in conditions such as Alzheimer's disease and schizophrenia, making them attractive targets for therapeutic intervention. The structural features of 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide, particularly the interaction between the pyridin-2-yloxy group and neuregulin binding sites, suggests that it could serve as a lead compound for developing treatments against these neurological disorders.

The future direction of research on 3-(2-bromophenyl)-N-{[3-(pyridin-2-yloxy)phenyl]methyl}propanamide will likely focus on expanding its therapeutic applications through structure-based drug design. By leveraging computational methods to identify key interactions between the compound and biological targets, researchers can systematically modify its structure to improve potency and selectivity. Additionally, preclinical studies will be essential to assess its safety profile and pharmacokinetic properties before moving into human trials.

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